4-Chlorophenylthiosulfenyl chloride
Description
4-Chlorophenylthiosulfenyl chloride (C₆H₄ClSCl) is a sulfur-containing organochlorine compound characterized by a thiosulfenyl (-SCl) functional group attached to a 4-chlorophenyl ring. This compound is a reactive intermediate in organic synthesis, particularly in the preparation of thioethers, sulfonamides, and pharmaceuticals. Its reactivity is governed by the electrophilic sulfur center, enabling nucleophilic substitutions with amines, alcohols, or thiols.
Properties
Molecular Formula |
C6H4Cl2S2 |
|---|---|
Molecular Weight |
211.1 g/mol |
IUPAC Name |
(4-chlorophenyl)sulfanyl thiohypochlorite |
InChI |
InChI=1S/C6H4Cl2S2/c7-5-1-3-6(4-2-5)9-10-8/h1-4H |
InChI Key |
KSMPGMDHKGXOIN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1SSCl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 4-chlorophenylthiosulfenyl chloride with structurally related sulfonyl and sulfenyl chlorides, based on available evidence:
Key Differences:
Reactivity :
- Thiosulfenyl vs. Sulfonyl Chlorides : Thiosulfenyl chlorides (R-SCl) are more reactive than sulfonyl chlorides (R-SO₂Cl) due to the weaker S-Cl bond and lower steric hindrance. This makes them preferred for rapid nucleophilic substitutions .
- Fluorinated Analogues : The fluorinated derivative () exhibits enhanced stability under anhydrous conditions, making it suitable for fluorinated drug synthesis .
Solubility :
- Sulfonyl chlorides like 4-chlorophenylsulfonyl chloride dissolve readily in aromatic solvents (e.g., toluene), while thiosulfenyl chlorides may require polar aprotic solvents due to higher reactivity .
Applications :
- 4-Chlorophenylthiosulfenyl chloride : Primarily used in dynamic covalent chemistry and asymmetric catalysis due to its labile S-Cl bond.
- Biphenyl-4-sulfonyl chloride : Valued in polymer chemistry for creating sulfonated materials with high thermal resistance .
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